N1-(5-chloropyridin-2-yl)-N2-(2-(2-methyl-1H-imidazol-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(5-chloropyridin-2-yl)-N-[2-(2-methylimidazol-1-yl)ethyl]oxamide
• InChI: InChI=1S/C13H14ClN5O2/c1-9-15-4-6-19(9)7-5-16-12(20)13(21)18-11-3-2-10(14)8-17-11/h2-4,6,8H,5,7H2,1H3,(H,16,20)(H,17,18,21)
• InChI Key: DBFUODUHQGJIIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CCNC(=O)C(=O)NC2=NC=C(C=C2)Cl
• Molecular Formula: C13H14ClN5O2
• Molecular Weight: 307.73 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom.

Chemical Reactions Analysis

The chemical reactions involving imidazole and pyridine derivatives can be quite diverse, depending on the specific substituents present on the rings. Without more specific information, it’s difficult to provide an analysis of the chemical reactions for “N1-(5-chloropyridin-2-yl)-N2-(2-(2-methyl-1H-imidazol-1-yl)ethyl)oxalamide”.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N1-(5-chloropyridin-2-yl)-N2-(2-(2-methyl-1H-imidazol-1-yl)ethyl)oxalamide” would depend on the specific structure of the compound. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Imidazole derivatives have been reported to show a broad range of biological activities.

Future Directions

The future directions for research on this compound would depend on its intended use and effectiveness. Imidazole derivatives have been used in the development of new drugs due to their broad range of chemical and biological properties.